1H-Thieno[2,3-d]imidazol-2(3H)-one

• IUPAC Name: 1,3-dihydrothieno[2,3-d]imidazol-2-one
• InChI: InChI=1S/C5H4N2OS/c8-5-6-3-1-2-9-4(3)7-5/h1-2H,(H2,6,7,8)
• InChI Key: TWLVBDIMPJJOPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1NC(=O)N2
• Molecular Formula: C5H4N2OS
• Molecular Weight: 140.17 g/mol

Description

Imidazole derivatives are a class of compounds that have a wide range of applications in medicinal chemistry. They are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

The synthesis of imidazole derivatives often involves the condensation of an arylenediamine with a carbonyl equivalent. For example, a novel series of N-1 arylidene amino imidazole-2-thiones were synthesized, identified using IR, 1 H-NMR, and 13 C-NMR spectral data.

Molecular Structure Analysis

The molecular structure of imidazole derivatives can be analyzed using various techniques such as scanning electron microscopy (SEM), powder X-ray diffraction (XRD), and the Brunauer–Emmett–Teller (BET) method.

Chemical Reactions Analysis

Imidazole derivatives can undergo a variety of chemical reactions. For example, the reaction of the 4-benzoyl-5-phenylfuran-2,3-dione with guanylhydrazones gives hydrazono-2H-imidazol-4.5- (1H,3H)-dione derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazole derivatives can be characterized by techniques such as SEM, XRD, and the BET method. These techniques can provide information on the morphology of the particles, the crystal structure, and the thermal stability of the compounds.

Scientific Research Applications

Antitumor Immunotherapy:

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Metal-Organic Frameworks (MOFs):

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Regiocontrolled Synthesis of Substituted Imidazoles:

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Drug Design and Optimization:

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Mechanism of Action

The mechanism of action of imidazole derivatives can vary depending on their structure and the specific application. Some imidazole derivatives have been found to exhibit cytotoxic effects against certain cancer cell lines.

Future Directions

Research on imidazole derivatives is ongoing, with recent advances in the regiocontrolled synthesis of substituted imidazoles. These compounds have potential applications in a variety of fields, including medicinal chemistry.